7H-Isoxazolo[5,4-b]azepin-7-one,4,5,6,8-tetrahydro-3-methyl-(9CI)
7H-Isoxazolo[5,4-b]azepin-7-one,4,5,6,8-tetrahydro-3-methyl-(9CI)
Brand Name:
Vulcanchem
CAS No.:
170312-27-3
VCID:
VC20899150
InChI:
InChI=1S/C8H10N2O2/c1-5-6-3-2-4-7(11)9-8(6)12-10-5/h2-4H2,1H3,(H,9,11)
SMILES:
CC1=NOC2=C1CCCC(=O)N2
Molecular Formula:
C8H10N2O2
Molecular Weight:
166.18 g/mol
7H-Isoxazolo[5,4-b]azepin-7-one,4,5,6,8-tetrahydro-3-methyl-(9CI)
CAS No.: 170312-27-3
Cat. No.: VC20899150
Molecular Formula: C8H10N2O2
Molecular Weight: 166.18 g/mol
* For research use only. Not for human or veterinary use.
![7H-Isoxazolo[5,4-b]azepin-7-one,4,5,6,8-tetrahydro-3-methyl-(9CI) - 170312-27-3](/images/no_structure.jpg)
Specification
| CAS No. | 170312-27-3 |
|---|---|
| Molecular Formula | C8H10N2O2 |
| Molecular Weight | 166.18 g/mol |
| IUPAC Name | 3-methyl-4,5,6,8-tetrahydro-[1,2]oxazolo[5,4-b]azepin-7-one |
| Standard InChI | InChI=1S/C8H10N2O2/c1-5-6-3-2-4-7(11)9-8(6)12-10-5/h2-4H2,1H3,(H,9,11) |
| Standard InChI Key | HUTSTFKFHNUDNJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C2CCCC(=O)N=C2ON1 |
| SMILES | CC1=NOC2=C1CCCC(=O)N2 |
| Canonical SMILES | CC1=C2CCCC(=O)N=C2ON1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator